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Compound of Interest

Compound Name: 24 Bisphenol S-d8

Cat. No.: B15354508

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties,
analytical methodologies, and relevant biological context of deuterated Bisphenol S (BPS-d8).
This information is intended to support research and development activities where the precise
guantification of Bisphenol S is critical.

Core Physical and Chemical Properties

Deuterated Bisphenol S (BPS-d8) is an isotopically labeled form of Bisphenol S, a common
substitute for Bisphenol A (BPA) in the manufacturing of polycarbonate plastics and epoxy
resins.[1][2] The deuterium labeling makes BPS-d8 an ideal internal standard for mass
spectrometry-based quantitative analysis, as it is chemically identical to the non-labeled form
but has a different mass.[3]

Quantitative Data Summary

The key physical and chemical properties of BPS-d8 are summarized in the table below for
easy reference and comparison.
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Property Value Source(s)

Molecular Formula C12H2Ds04S [41516171

Molecular Weight 258.32 g/mol [415161[8]
Pale Yellow to Light Brown

Appearance _ [5]
Solid

Melting Point 181-184°C 9]
Soluble in ethanol and ether;

B slightly soluble in benzene and

Solubility ) o ) [10]
dimethyl sulfoxide; insoluble in
water.

Purity >95% (HPLC) [31[4]

Storage 2-8°C Refrigerator [5]

LogP (Octanol/Water Partition

Coefficient)

2.0

[8]

Unlabeled CAS Number

80-09-1

[6]7]

Experimental Protocols

Accurate and reproducible experimental methods are crucial for the reliable use of BPS-d8.

The following sections detail protocols for its synthesis and analytical determination.

Synthesis of Deuterated Bisphenol S (BPS-d8)

The synthesis of BPS-d8 involves the reaction of deuterated phenol with a sulfonating agent.

While specific, proprietary synthesis methods may vary, a general approach based on

electrophilic aromatic substitution is described below.[2]

Methodology:

o Preparation of Deuterated Phenol: Phenol is deuterated by treating it with a deuterium

source, such as D20, in the presence of a catalyst (e.g., an acid or base) to facilitate the
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exchange of aromatic protons with deuterium. This process is typically repeated to achieve
high isotopic enrichment.

» Sulfonation Reaction: Two equivalents of the deuterated phenol are reacted with one
equivalent of a sulfonating agent, such as sulfuric acid or oleum.[2] This reaction is an
electrophilic aromatic substitution where the sulfonyl group acts as the electrophile.

e Reaction Conditions: The reaction is typically carried out at an elevated temperature to
promote the reaction. The specific temperature and reaction time are optimized to maximize
the yield of the desired 4,4'-sulfonyldiphenol isomer and minimize the formation of the 2,4'-
sulfonyldiphenol byproduct.[2]

 Purification: The crude product is then purified using techniques such as recrystallization or
column chromatography to isolate BPS-d8 with high chemical and isotopic purity.

o Characterization: The final product is characterized using analytical techniques such as
Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the positions of the deuterium
atoms and High-Resolution Mass Spectrometry (HRMS) to verify the molecular weight and
isotopic enrichment.[3]

Analytical Determination using HPLC-MS/MS

BPS-d8 is primarily used as an internal standard for the quantification of BPS in various
matrices, including environmental and biological samples.[3] High-Performance Liquid
Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS) is a common and
highly sensitive method for this purpose.[11]

Methodology:
e Sample Preparation:

o A known amount of the sample (e.g., 1 mL of urine or a specific weight of a solid matrix) is
collected.

o A precise amount of BPS-d8 internal standard solution is added to the sample.

o The sample is then subjected to an extraction procedure to isolate the analytes. This can
include liquid-liquid extraction, solid-phase extraction (SPE), or QUEChERS (Quick, Easy,
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o

Cheap, Effective, Rugged, and Safe) methodology.[11]

The extract is evaporated to dryness and reconstituted in a suitable solvent for HPLC
analysis.

o Chromatographic Separation:

[¢]

HPLC System: An ultra-high-performance liquid chromatography (UHPLC) system is
typically used for fast and efficient separation.[12]

Column: A C18 reversed-phase column is commonly employed.[11]

Mobile Phase: A gradient elution with a mixture of water (often with a small amount of
formic acid to improve ionization) and an organic solvent like methanol or acetonitrile is
used to separate BPS from other matrix components.[11]

Flow Rate: A typical flow rate is around 0.3-0.5 mL/min.[13]

Column Temperature: The column is maintained at a constant temperature, for example,
30°C, to ensure reproducible retention times.[13]

o Mass Spectrometric Detection:

o

lonization: Electrospray ionization (ESI) in negative ion mode is commonly used for the
analysis of bisphenols.[12]

Detection: A triple quadrupole mass spectrometer is used for detection in Multiple
Reaction Monitoring (MRM) mode. This involves monitoring specific precursor-to-product
ion transitions for both BPS and BPS-d8, which provides high selectivity and sensitivity.

Quantification: The concentration of BPS in the original sample is determined by
comparing the peak area ratio of the analyte (BPS) to the internal standard (BPS-d8)
against a calibration curve prepared with known concentrations of BPS and a constant
concentration of BPS-d8.

Mandatory Visualizations
Experimental Workflow for BPS Quantification
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The following diagram illustrates a typical workflow for the quantification of Bisphenol S in a
sample using deuterated Bisphenol S as an internal standard.
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Caption: Workflow for BPS analysis using BPS-d8.

Signaling Pathway of Bisphenol S

While deuterated BPS is used for analytical purposes, understanding the biological activity of
non-deuterated BPS is crucial for interpreting exposure data. BPS has been shown to interfere
with several cellular signaling pathways, including the ROS-mediated PERK/ATF4 pathway,
which can impact estradiol synthesis.[14][15]
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Caption: BPS-induced ROS-mediated ER stress pathway.
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Applications and Safety

The primary application of BPS-d8 is as an internal standard in isotope dilution mass
spectrometry for the accurate quantification of BPS in various matrices, including consumer
products, environmental samples, and biological fluids.[3][5]

Safety Information: Users should refer to the Material Safety Data Sheet (MSDS) for complete
hazard information.[7] As a laboratory chemical, it should be handled with appropriate personal
protective equipment in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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